Cas no 125878-06-0 (Benzyl 6-Hydroxyhexanoate)

• Product name: Benzyl 6-Hydroxyhexanoate
• CAS No: 125878-06-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD26403705
• CID: 1218754
• PubChem ID: 15224618

Benzyl 6-Hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-hydroxy-, phenylmethyl ester
• benzyl 6-hydroxyhexanoate
• 6-Hydroxy-hexanoic acid benzyl ester
• benzyl-6-hydroxyhexanoate
• 125878-06-0
• DTXSID601187122
• AS-77366
• Benzyl 6-Hydroxycaproate; 6-Hydroxy-hexanoic Acid Phenylmethyl Ester; 2,5-Dioxo-1-pyrrolidinyl 4-Azidobutanoate; (2,5-Dioxopyrrolidin-1-yl) 4-Azidobutanoate; 2,5-Dioxopyrrolidin-1-yl 4-azidobutanoate
• 5-Cbz-1-pentanol
• 6-hydroxyhexanoic acid phenylmethyl ester
• OODHJPDDRCGXMP-UHFFFAOYSA-N
• MFCD26403705
• 83266-87-9
• SY310755
• D93761
• DA-13390
• Poly[oxy(1-oxo-1,6-hexanediyl)], I+/--(phenylmethyl)-I-hydroxy-
• SCHEMBL905734
• Benzyl 6-Hydroxyhexanoate

• MDL： MFCD26403705
• Inchi： InChI=1S/C13H18O3/c14-10-6-2-5-9-13(15)16-11-12-7-3-1-4-8-12/h1,3-4,7-8,14H,2,5-6,9-11H2
• InChI Key： OODHJPDDRCGXMP-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)COC(=O)CCCCCO

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 330.2±25.0 °C at 760 mmHg
• Flash Point: 133.7±15.9 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzyl 6-Hydroxyhexanoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 6-Hydroxyhexanoate

Benzyl 6-Hydroxyhexanoate: A Comprehensive Overview

Benzyl 6-Hydroxyhexanoate, identified by the CAS number 125878-06-0, is a compound of significant interest in various scientific and industrial applications. This compound, also known as benzyl hex-6-enoate, belongs to the class of esters and is derived from the combination of benzyl alcohol and 6-hydroxyhexanoic acid. Its molecular structure consists of a benzene ring attached to a hydroxyl-containing carbon chain, making it a versatile molecule with potential applications in fields such as pharmaceuticals, cosmetics, and food additives.

Recent studies have highlighted the unique properties of Benzyl 6-Hydroxyhexanoate. Researchers have explored its role as a bioactive compound, particularly in the context of its antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Natural Products demonstrated that this compound exhibits potent radical scavenging activity, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, its ability to modulate inflammatory pathways has made it a promising candidate for therapeutic interventions in conditions such as arthritis and cardiovascular diseases.

The synthesis of Benzyl 6-Hydroxyhexanoate has been optimized through various methodologies, including enzymatic catalysis and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the environmental footprint of its production process. For example, a recent publication in the Green Chemistry journal described a sustainable approach using lipase-catalyzed esterification, which significantly reduced energy consumption and waste generation.

In terms of applications, Benzyl 6-Hydroxyhexanoate has found its niche in the cosmetic industry due to its emollient properties. It is commonly used in skincare products to enhance moisture retention and improve skin texture. Additionally, its mild fragrance profile makes it an attractive ingredient in perfumery and personal care products. The compound's compatibility with other cosmetic formulations has further bolstered its demand in this sector.

The food industry has also recognized the potential of Benzyl 6-Hydroxyhexanoate as a natural flavor enhancer. Its ability to impart a subtle floral aroma has made it a valuable additive in beverages, confectioneries, and processed foods. Regulatory bodies have approved its use at specific concentrations, ensuring safety for human consumption.

From an environmental perspective, researchers are investigating the biodegradability and eco-toxicity of Benzyl 6-Hydroxyhexanoate. Preliminary studies indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its impact on aquatic ecosystems. This attribute is crucial for industries aiming to adopt more sustainable practices.

In conclusion, Benzyl 6-Hydroxyhexanoate (CAS No. 125878-06-0) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in both scientific research and commercial markets. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to innovation in healthcare, cosmetics, and food science.